![molecular formula C14H13BrClNO2 B2818731 5-bromo-2-chloro-N-((2,5-dimethylfuran-3-yl)methyl)benzamide CAS No. 1351608-46-2](/img/structure/B2818731.png)
5-bromo-2-chloro-N-((2,5-dimethylfuran-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-2-chloro-N-((2,5-dimethylfuran-3-yl)methyl)benzamide is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization
Chemical Synthesis
Compounds with structural similarities to the specified chemical are often synthesized as part of studies focused on developing new pharmacological agents or investigating the chemical properties of novel substances. For example, the synthesis of carbonyl-14C analogs of potent, long-acting, orally effective 5-HT3 receptor antagonists showcases the intricate processes involved in creating and labeling compounds for pharmacological research (O’Bannon & Wheeler, 1991).
Structural Characterization
The analysis of new antipyrine derivatives, through synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations, demonstrates the comprehensive approach taken to understand the molecular and crystal structure of novel compounds, which could be analogous to the methods used to study 5-bromo-2-chloro-N-((2,5-dimethylfuran-3-yl)methyl)benzamide (Saeed et al., 2020).
Pharmacological Research
Antipsychotic Agents
The development of potential antipsychotic agents through the synthesis and evaluation of 5-substituted N-[(1-ethylpyrrolidin-2-yl)methyl]-2,3-dimethoxybenzamides illustrates how structurally similar compounds can be explored for their antidopaminergic properties, providing a basis for the potential therapeutic applications of the specified chemical (Högberg et al., 1990).
Receptor Antagonists
The synthesis and characterization of N-allyl-4-piperidyl benzamide derivatives, including novel non-peptide CCR5 antagonists, highlight the role of similar compounds in developing treatments targeting specific receptors, potentially including research into HIV entry inhibitors (Cheng De-ju, 2014).
Properties
IUPAC Name |
5-bromo-2-chloro-N-[(2,5-dimethylfuran-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrClNO2/c1-8-5-10(9(2)19-8)7-17-14(18)12-6-11(15)3-4-13(12)16/h3-6H,7H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDHDMRBQXZQDLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)CNC(=O)C2=C(C=CC(=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.